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Compound of Interest

Compound Name: Sulfuryl fluoride

Cat. No.: B034953

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of sulfuryl fluoride
(SO2F2) in various organic solvents. The information is curated for professionals in research,
scientific, and drug development fields who require precise data and methodologies for their
work.

Core Data Presentation

The solubility of sulfuryl fluoride, a colorless and odorless gas, is a critical parameter in its
application as a fumigant and in other chemical processes. Its dissolution in organic solvents is
influenced by factors such as temperature and pressure. Generally, the solubility of sulfuryl
fluoride in organic solvents increases with increasing pressure and decreases with increasing
temperature.[1][2]

Quantitative Solubility Data

The following tables summarize the available quantitative data on the solubility of sulfuryl
fluoride in a range of organic solvents.

Table 1: Solubility in Various Organic Solvents at 24.7 + 0.3 °C
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Solvent Solubility (g/kg of solvent)
Acetone 71[3]
Ethyl Acetate 59[3]
Methanol 33[3]
1,2-Dichloroethane 25[3]
Xylene 25(3]
n-Heptane 22([3]

Table 2: Solubility in Various Organic Solvents (Units as Reported)

Solvent Temperature (°C) Solubility

Ethanol - 0.24 - 0.27 L/L[4]

Toluene - 2.1-22L/L[4]

Carbon Tetrachloride - 1.36 - 1.38 L/L[4]

Alcohol - 24-27 ml gas/100 mi[4][5][6]
Toluene - 210-220 ml gas/100 mlI[4][5][6]
Carbon Tetrachloride - 136-138 ml gas/100 ml[4][5][6]

Table 3: Solubility in Select Solvents over a Range of Temperatures and Pressures

Studies have been conducted on the solubility of sulfuryl fluoride in propylene carbonate
(PC), tributyl phosphate (TBP), and N-methylpyrrolidone (NMP) at pressures up to 600 kPa and
temperatures ranging from 293.15 to 313.15 K.[1][2] In these solvents, the solubility of SOzF2
was found to increase with increasing pressure and decrease with increasing temperature,
indicating a physical dissolution process.[1][2] The order of solubility in these three solvents
was TBP > PC > NMP.[2]

Furthermore, the solubility of sulfuryl fluoride has been investigated in eight biobased
solvents at temperatures from 283.15 to 323.15 K and pressures up to 600 kPa.[2][7] These
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biobased solvents demonstrated significantly larger absorption capacities for SOzF2 than water.

[2]7]

Experimental Protocols

A key methodology for determining the solubility of sulfuryl fluoride in organic solvents is the
isochoric saturation method.[1][2] This technique is suitable for measuring the solubility of
gases in liquids at various temperatures and pressures.

Isochoric Saturation Method

The isochoric saturation method involves the following general steps:

System Preparation: A known amount of the solvent is placed into a thermostated equilibrium
cell of a known volume. The cell is then evacuated to remove any residual air.

e Gas Introduction: A known amount of sulfuryl fluoride gas is introduced into the equilibrium
cell.

» Equilibration: The mixture is agitated at a constant temperature until thermodynamic
equilibrium between the gas and liquid phases is reached. This is typically indicated by a
stable pressure reading.

» Data Acquisition: The equilibrium pressure and temperature are recorded.

o Calculation of Solubility: The amount of dissolved gas is determined by a mass balance,
considering the initial amounts of gas and solvent, the volume of the gas phase, and the
equilibrium pressure and temperature. The solubility is then calculated in appropriate units,
such as mole fraction or grams per kilogram of solvent.

This process is repeated at different temperatures and initial gas pressures to determine the
solubility over a range of conditions.

Visualizations
Logical Relationship of Factors Affecting Solubility
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The solubility of sulfuryl fluoride in organic solvents is primarily governed by temperature and
pressure. The following diagram illustrates this relationship.

Factors Affecting Solubility

Temperature

nverse Relationship Direct Relationship

Click to download full resolution via product page

Caption: Factors influencing sulfuryl fluoride solubility.
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Experimental Workflow for Isochoric Saturation Method

The diagram below outlines the typical experimental workflow for determining the solubility of
sulfuryl fluoride using the isochoric saturation method.
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Caption: Workflow of the isochoric saturation method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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